Cas no 477330-61-3 (<br>N-(4-Bromophenyl)-2-((5-(4-chlorophenyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl) thio)acetamide)

• Product Name: <br>N-(4-Bromophenyl)-2-((5-(4-chlorophenyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl) thio)acetamide
• CAS No: 477330-61-3
• MF: C₂₃H₁₈BrClN₄OS
• MW: 513.837221622467
• CID: 3050487
• PubChem ID: 1558052
• Update Time: 2025-04-21

<br>N-(4-Bromophenyl)-2-((5-(4-chlorophenyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl) thio)acetamide Chemical and Physical Properties

Names and Identifiers

• <br>N-(4-Bromophenyl)-2-((5-(4-chlorophenyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl) thio)acetamide
• AKOS002178220
• 650-513-4
• N-(4-Bromophenyl)-2-((5-(4-chlorophenyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)acetamide
• STK727695
• 477330-61-3
• N-(4-BROMOPHENYL)-2-((5-(4-CHLOROPHENYL)-4-(4-METHYLPHENYL)-4H-1,2,4-TRIAZOL-3-YL)SULFANYL)ACETAMIDE
• N-(4-bromophenyl)-2-{[5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Inchi： 1S/C23H18BrClN4OS/c1-15-2-12-20(13-3-15)29-22(16-4-8-18(25)9-5-16)27-28-23(29)31-14-21(30)26-19-10-6-17(24)7-11-19/h2-13H,14H2,1H3,(H,26,30)
• InChI Key： ZSZQIQQCSXKRGM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(CSC1=NN=C(C2C=CC(=CC=2)Cl)N1C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 512.00732Da
• Monoisotopic Mass: 512.00732Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 85.1Ų